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Compound of Interest

Compound Name: 18:0-16:0(16-Azido) PC

Cat. No.: B15593981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing azido-modified lipids for

photo-cross-linking studies to investigate lipid-protein interactions. Detailed protocols for the

synthesis of azido-modified lipids, preparation of liposomes, photo-cross-linking procedures,

and analysis of cross-linked products by mass spectrometry are provided.

Introduction
Photo-cross-linking with azido-modified lipids is a powerful technique to capture transient and

stable interactions between lipids and proteins in biological membranes. This method relies on

the incorporation of lipids containing a photo-activatable aryl azide group into a membrane

system. Upon exposure to ultraviolet (UV) light, the aryl azide forms a highly reactive nitrene

intermediate that can covalently bond with nearby molecules, including amino acid residues of

interacting proteins.[1][2] This covalent capture of the lipid-protein complex allows for

subsequent identification and characterization using techniques such as mass spectrometry.[3]

[4][5] The ability to "freeze" these interactions provides invaluable insights into the structure

and function of membrane proteins, which are critical targets in drug development.
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Principle of the Method
The overall workflow for photo-cross-linking with azido-modified lipids involves several key

stages. First, an azido-modified lipid is synthesized or procured. This lipid is then incorporated

into a model membrane system, such as liposomes, along with other lipids. The protein of

interest is introduced to the liposome preparation. The sample is then irradiated with UV light to

induce cross-linking. Finally, the resulting cross-linked lipid-protein complexes are analyzed,

typically by mass spectrometry, to identify the cross-linked peptides and pinpoint the site of

interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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